![molecular formula C12H15Cl2N3O B2997275 (6-(4-Methoxyphenyl)pyrimidin-4-yl)methanamine dihydrochloride CAS No. 2195876-97-0](/img/structure/B2997275.png)
(6-(4-Methoxyphenyl)pyrimidin-4-yl)methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a pyrimidine derivative with a methoxyphenyl group at the 6-position and a methanamine group at the 4-position. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, pyrimidine derivatives are generally synthesized through reactions involving amines and carbonyl compounds. The methoxyphenyl and methanamine groups can be introduced through subsequent reactions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a methoxyphenyl group, and a methanamine group. The presence of these functional groups would influence the compound’s reactivity and interactions with other molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the methoxyphenyl and methanamine groups) would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
- Researchers have explored the potential of triazole-pyrimidine hybrids, including this compound, as neuroprotective agents. These compounds exhibit promising properties in protecting neurons and reducing inflammation in conditions such as neurodegenerative diseases, ischemic stroke, and traumatic brain injury .
- Pyrimidine derivatives, including this compound, have demonstrated antiviral activity. While specific studies on this compound are limited, its structural features suggest potential antiviral applications .
- The compound’s 4-methoxyphenylpyrimidine moiety has been investigated for its antiproliferative effects. Further studies are needed to explore its efficacy against specific cancer cell lines .
- Researchers have designed and synthesized guanidine-containing 4,6-diarylpyrimidin-2-amine derivatives. These compounds show anticancer properties, although their precise mode of action remains to be fully characterized .
- Computational studies have revealed favorable interactions between this compound and active residues of proteins involved in cellular stress responses and inflammation pathways. These interactions provide insights into its potential mechanisms of action .
- The compound has been synthesized and characterized using techniques such as mass spectra, NMR spectroscopy, and X-ray diffraction analysis. Understanding its chemical properties is crucial for further exploration .
Neuroprotection and Anti-neuroinflammatory Activity
Antiviral Properties
Antiproliferative Activity
Guanidine-Containing Derivatives
Molecular Docking Studies
Chemical Synthesis and Characterization
Future Directions
properties
IUPAC Name |
[6-(4-methoxyphenyl)pyrimidin-4-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O.2ClH/c1-16-11-4-2-9(3-5-11)12-6-10(7-13)14-8-15-12;;/h2-6,8H,7,13H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFERHQVNNDFHSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC=NC(=C2)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-(4-Methoxyphenyl)pyrimidin-4-yl)methanamine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.